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Compound of Interest |

3-(Chloromethyl)pyridazine
Compound Name:

hydrochloride
CAS No.: 27349-66-2
Cat. No.: B1592399

Get Quote

\ J

An In-Depth Technical Guide Focused on 3-(Chloromethyl)pyridazine hydrochloride

A Note on Data Availability and a Surrogate-Based Approach: As a Senior Application Scientist,
scientific integrity is paramount. In compiling this guide, it became evident that detailed, publicly
accessible Safety Data Sheet (SDS) information for 3-(Chloromethyl)pyridazine
hydrochloride (CAS 54340-57-3) is scarce. To provide researchers with a robust and cautious
framework for handling this compound, this guide will utilize data from the well-documented,
structurally analogous compound, 3-(Chloromethyl)pyridine hydrochloride (CAS 6959-48-4).

The shared presence of the reactive chloromethyl group and the hydrochloride salt on a
nitrogen-containing aromatic ring suggests a similar hazard profile. However, this guide must
be treated as an informed but precautionary estimate. Users are REQUIRED to obtain and
consult the specific SDS for 3-(Chloromethyl)pyridazine hydrochloride from their supplier
before initiating any laboratory work.
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Section 1: Chemical Identity and Inferred Hazard
Overview

Understanding the identity and primary hazards of a chemical is the foundation of safe
laboratory practice. The following tables summarize the known identifiers for the target
compound and its surrogate, along with the detailed GHS classification of the surrogate, which
we will use as a safety baseline.

Chemical Identifiers

Property Target Compound Surrogate Compound

) 3-(Chloromethyl)pyridazine 3-(Chloromethyl)pyridine
Chemical Name ] .

hydrochloride hydrochloride

Synonyms N/A 3-Picolyl chloride hydrochloride
CAS Number 54340-57-3 6959-48-4
Molecular Formula CsHsCINz - HCI CeHeCIN - HCI[1]
Molecular Weight 165.03 g/mol 164.03 g/mol [1]

Executive Summary of Primary Hazards

Based on the data for its pyridine analogue, 3-(Chloromethyl)pyridazine hydrochloride
should be treated as a highly hazardous solid. The primary risks are:

Severe Corrosivity: Causes severe, potentially irreversible burns to skin and eyes upon
contact.[1][2][3]

o Acute Oral Toxicity: Harmful if swallowed, with ingestion potentially causing severe damage
to the gastrointestinal tract.[1][2][3]

e Long-Term Health Risks: The surrogate is suspected of causing genetic defects and cancer,
demanding stringent handling to minimize any exposure.[2][4]

e Reactivity: The compound is hygroscopic (absorbs moisture from the air) and may be
corrosive to metals.[2][5]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://www.benchchem.com/product/b1592399/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-heterocyclic-chloromethyl-intermediates
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://ntp.niehs.nih.gov/publications/reports/tr/tr095
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://cameochemicals.noaa.gov/chemical/20001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Classification (Based on 3-(Chloromethyl)pyridine
hydrochloride)
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GHS Classification Code Hazard Statement
Signal Word Danger][3]
Pictograms

Hazard Statements

Causes severe skin burns and

H314
eye damage.[1][2][3]

H302 Harmful if swallowed.[1][2][3]

Suspected of causing genetic
H341 P 99

defects.[2]

Suspected of causing cancer.
H351

[2]

May be corrosive to metals.[1]
H290

[2]

Precautionary Statements

Obtain special instructions
P201
before use.[2]

P260

Do not breathe dust.[2][6]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[2][6]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting.[2][6]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[2][6]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][6]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_pyridine-hydrochloride
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-C0825.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11470833&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11470833&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11470833&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11470833&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11470833&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Immediately call a POISON

P310 CENTER or doctor/physician.
[2][6]
P405 Store locked up.[1]

Section 2: Understanding the Reactivity and
Toxicological Profile

A deeper understanding of the molecule's properties explains why these stringent safety
measures are necessary. The hazards are not arbitrary; they are rooted in the chemical's
structure and reactivity.

o Causality of Corrosivity: The hydrochloride salt makes the compound acidic. Upon contact
with moisture (e.g., on skin, eyes, or mucous membranes), it can release hydrochloric acid,
causing immediate and severe chemical burns.[6] The alkyl chloride (-CH2Cl) group is also
reactive and can contribute to tissue damage. Ingestion is particularly dangerous as it can
lead to perforation of the stomach or esophagus.[6]

» Toxicological Endpoints: Acute oral toxicity is confirmed with an LD50 of 316 mg/kg in rats for
the pyridine surrogate, classifying it as harmful.[2] Of greater concern for researchers is the
long-term risk. A 1978 bioassay by the National Toxicology Program concluded that 3-
(chloromethyl)pyridine hydrochloride was carcinogenic in rats and mice, producing tumors in
the stomach where the compound was directly applied.[4] This finding, combined with
evidence of mutagenicity, necessitates treating the compound as a potential human
carcinogen/mutagen and ensuring zero exposure.[2]

 Stability & Incompatibilities: The compound is hygroscopic and should be stored protected
from moisture.[5] As an acidic salt, it is incompatible with strong bases, which would
neutralize the hydrochloride and liberate the free base. It is also incompatible with strong
oxidizing agents, with which it could react exothermically.[5] Its corrosive nature towards
metals also dictates storage in appropriate containers.[1]

Section 3: Standard Operating Procedures (SOPSs)
for Safe Handling
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Given the severe hazards, all work with this compound must be performed within strictly
controlled environments using meticulous procedures.

Protocol 1: Engineering Controls & PPE Selection

The primary directive is to prevent all contact and inhalation. The choice of controls and PPE is
not optional and should follow a risk-based assessment.

4 N

Risk Assessment

Handling 3-(Ch|oromethy|)pyrid@

Will solid be handled?
(weighing, scraping)

\ ] J
Yes No (solution only)
‘ ‘;ngineer‘ 'ng & Administrative Controls h

MANDATORY:
Work in a certified
chemical fume hood.

PROHIBITED:
Open bench work

i

Required PPE Ensemble |
A J

Personal|Protective Equiprg 'ent (PPE) !

\ 4
- Chemical Resistant NIOSH-approved respirator
Splgzz fgﬁ%ﬁs & (double- g:gc;%%%%s mended) Lab Coat if dust cannot be controlled
(fully buttoned) (consult EHS)
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Caption: Logic diagram for selecting controls and PPE.

Protocol 2: Weighing and Preparing Solutions

This procedure is a high-risk step due to the potential for generating airborne dust particles.

Preparation: Don all required PPE as determined in Protocol 1. Ensure the chemical fume
hood sash is at the proper working height. Place a plastic-backed absorbent liner on the
work surface.

Tare Vessel: Place a clean, dry, and appropriately labeled receiving vessel (e.g., a beaker or
flask) on the analytical balance within the fume hood. Tare the balance.

Aliquot Transfer: Using a clean spatula, carefully transfer the solid from the stock container
to the tared vessel. Perform this action slowly and close to the surface to minimize dust
generation. Do not tap the spatula on the side of the vessel.

Weighing: Close the balance door and record the weight. Re-close the stock container
immediately.

Dissolution: Remove the vessel from the balance. While still inside the fume hood, slowly
add the desired solvent to the vessel, aiming the solvent stream down the side of the vessel
to avoid splashing the solid.

Decontamination: Carefully wipe the spatula with a solvent-dampened cloth. Place the cloth
and the absorbent liner into a designated solid hazardous waste container.

Final Steps: Remove gloves and wash hands thoroughly with soap and water after the
procedure is complete.[2]

Section 4: Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical to mitigating injury. All personnel
must be familiar with these procedures before beginning work.

Emergency Response Workflow
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INCIDENT OCCURS

Personal Exposure

Type? ype? Type? Type?
v

Inhalation

Minor Spill
(<1g, contained)

Major Spill
(>1g or uncontained)

| Skin Contact

| Eye Contact Ingestion

Remove clothing.

Use eyewash station
for 15+ minutes.
Hold eyelids open.

Move to fresh air.
Keep comfortable.

Rinse mouth.
DO NOT induce vomiting.

Cover with absorbent. Evacuate area!
Sweep into waste container.

Flush with water
for 15+ minutes.

Don PPE. 1 Alert others!

Call EHS/Security

SEEK IMMEDIATE
g MEDICALATTENTION gy
(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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